Cas no 28953-24-4 (Carbamic acid,N-2-benzothiazolyl-, methyl ester)

• Product Name: Carbamic acid,N-2-benzothiazolyl-, methyl ester
• CAS No: 28953-24-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD00591246
• CID: 240129
• Update Time: 2025-08-10

Carbamic acid,N-2-benzothiazolyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-2-benzothiazolyl-, methyl ester
• BENZOTHIAZOL-2-YL-CARBAMIC ACID METHYL ESTER
• 2-(Methoxycarbonyl-amino)-benzothiazol
• 2-methoxycarbonylaminobenzothiazole
• AC1MRRC9
• AGN-PC-0DBG2Y
• AGN-PC-0DBG30
• Benzothiazol-2-yl-carbamidsaeure-methylester
• Benzothiazol-carbaminsaeure-(2)-methylester
• CHEMBL2206138
• N-benzothiazol-2-ylmethoxycarboxamide
• STK489666

• MDL： MFCD00591246
• Inchi： 1S/C9H8N2O2S/c1-13-9(12)11-8-10-6-4-2-3-5-7(6)14-8/h2-5H,1H3,(H,10,11,12)
• InChI Key： YKWJTPUXFFRTFG-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 208.03074

Experimental Properties

• PSA: 51.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Carbamic acid,N-2-benzothiazolyl-, methyl ester

Carbamic acid, N-2-benzothiazolyl-, methyl ester (CAS No. 28953-24-4): A Compound of Significance in Modern Chemical Biology

Carbamic acid, N-2-benzothiazolyl-, methyl ester, identified by its CAS number 28953-24-4, is a specialized organic compound that has garnered attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of benzothiazole derivatives, which are well-known for their broad spectrum of biological activities. The presence of a carbamate group and a benzothiazole moiety in its molecular structure endows it with the potential to interact with various biological targets, making it a valuable scaffold for drug discovery and biochemical research.

The benzothiazole core is a heterocyclic aromatic ring system consisting of a benzene ring fused to a thiazole ring. This structural motif is widely recognized for its role in medicinal chemistry, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The N-2-benzothiazolyl substituent in this compound specifically highlights the importance of the benzothiazole ring in modulating biological activity. Researchers have long been interested in how modifications at different positions of the benzothiazole ring can influence its pharmacological properties, leading to the synthesis of numerous derivatives with enhanced efficacy and selectivity.

The methyl ester group attached to the carbamic acid moiety in Carbamic acid, N-2-benzothiazolyl-, methyl ester plays a crucial role in determining its reactivity and solubility. Carbamate esters are known for their stability under physiological conditions while also being susceptible to hydrolysis, which can be exploited for controlled release mechanisms in drug delivery systems. This characteristic makes the compound a promising candidate for designing prodrugs or bioactive molecules that require targeted release within biological systems.

Recent advancements in chemical biology have highlighted the significance of benzothiazole derivatives in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that certain benzothiazole-based compounds can inhibit kinases and other enzymes involved in cancer progression. The N-2-benzothiazolyl group in our compound may potentially interact with such enzymatic targets, offering a basis for further exploration in oncology research. Additionally, the carbamate functionality could serve as a linker for conjugating other bioactive molecules, thereby expanding its utility in combinatorial chemistry and drug design strategies.

In vitro studies have begun to uncover the mechanistic aspects of Carbamic acid, N-2-benzothiazolyl-, methyl ester by examining its interactions with model biological systems. Preliminary data suggest that this compound exhibits moderate binding affinity to certain protein targets, indicating its potential as an intermediate in the development of novel therapeutic agents. The structural flexibility provided by the benzothiazole ring and the carbamate group allows for further derivatization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

The synthesis of Carbamic acid, N-2-benzothiazolyl-, methyl ester involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the benzothiazolyl group necessitates careful selection of reaction conditions to ensure regioselectivity and high yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core efficiently. These methodologies underscore the importance of innovation in synthetic chemistry for developing complex bioactive molecules like this one.

As research continues to evolve, the applications of Carbamic acid, N-2-benzothiazolyl-, methyl ester are expected to expand beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique combination of functional groups in its structure makes it a versatile building block for designing novel compounds with tailored properties. For instance, modifications at the nitrogen atom of the carbamate group could lead to derivatives with enhanced stability or altered solubility profiles, making them more suitable for specific applications.

The growing interest in natural product-inspired scaffolds has also spurred investigations into derivatives of benzothiazole that mimic bioactive molecules found in plants and microorganisms. Carbamic acid, N-2-benzothiazolyl-, methyl ester could serve as a starting point for generating such derivatives by leveraging biocatalytic methods or computational chemistry tools. These approaches would enable rapid screening and optimization of new compounds with minimal experimental effort.

Future directions in studying this compound may include exploring its potential as an inhibitor or modulator of protein-protein interactions relevant to neurological disorders. The benzothiazole moiety has been implicated in several neurological pathways due to its ability to cross the blood-brain barrier efficiently. By investigating how Carbamic acid, N-2-benzothiazolyl-, methyl ester interacts with these pathways, researchers could uncover novel therapeutic strategies for conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion,Carbamic acid, N-2-benzothiazolyl-, methyl ester (CAS No. 28953-24-4) represents a significant compound in modern chemical biology with diverse applications ranging from drug discovery to material science. Its unique structural features—particularly the combination of a carbamate group and a benzothiazole moiety—make it an attractive scaffold for developing bioactive molecules with tailored properties. As research progresses, Carba matic acid, N - 2 - benzo thia z ol yl -, me th yl ester will likely continue to play an important role i n advancing our understanding o f biological systems an d developing new therapeutic interventions.